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Executive Technical Synthesis

Scope: This guide delineates the metallurgical mechanisms governing magnetic permeability (

) in Nickel-Aluminum Bronze (NAB), specifically UNS C95800 and C95500. Core Thesis: While
copper is diamagnetic, the magnetic signature of NAB is strictly a function of the Iron (Fe)
partition coefficient between the

-matrix and the intermetallic
-phases. Operational Goal: Achieve a relative magnetic permeability

(often required for MRI compatibility and mine countermeasure vessels) by suppressing the
precipitation of coarse, ferromagnetic

phases through controlled quench-and-temper protocols.

Part 1: The Metallurgical Basis of Magnetism in NAB

The magnetic behavior of NAB is not intrinsic to the alloy class but is a derivative of its
microstructural evolution. The alloy system Cu-Al-Ni-Fe relies on Iron for grain refinement and

© 2026 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b228318#bc-rfq
https://www.benchchem.com/product/b228318/docs?utm_src=pdf-body#magnetic-transparency-in-nickel-aluminum-bronze-microstructural-control-and-validation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b228318?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Nickel for corrosion resistance. The interaction between these two elements determines the
magnetic state.

The Phase Conflict: -Phase Precipitation
In standard NAB (e.g., C95800), the microstructure consists of a Copper-rich
matrix and localized intermetallic precipitates known as "Kappa" (

) phases. The magnetic susceptibility of the bulk material depends entirely on the stoichiometry
and morphology of these phases.
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The Mechanism of Failure: If the alloy is cooled slowly from the melt (equilibrium cooling), Iron
has sufficient time to segregate and form coarse

rosettes. These are essentially islands of iron-aluminide ferromagnetism within a non-magnetic
copper sea. To achieve "magnetic transparency,” the Iron must be either retained in solid
solution or forced into the non-magnetic

(

) phase.
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The Nickel-Iron Ratio Rule

Empirical data suggests that magnetic permeability is inversely proportional to the Ni:Fe ratio.
o Fe > Ni: Promotes free Iron precipitation (

). Result: High
(1.2 -3.0).

e Ni

Fe: Nickel sequesters Iron into complex Ni-Fe-Al structures that are paramagnetic. Result:
Low

(< 1.05).[1]
Standard Comparison:
e C95500 (4.0% Fe, 4.0% Ni): Often exhibits

due to roughly equal Fe/Ni allowing some

formation.

e C95800 (4.0% Fe, 4.5%+ Ni): Designed with Ni > Fe to suppress

, typically achieving

Part 2: Visualizing the Microstructural Evolution

The following diagram illustrates the causality between cooling rates, phase formation, and
resulting magnetic properties.
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Figure 1: Logical flow of phase transformations in NAB. Path A (Slow Cooling) leads to
ferromagnetic

formation, while Path B (Quench + Temper) stabilizes the non-magnetic

phase.

Part 3: Protocol 1 - Metallurgical Control (Heat
Treatment)
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To guarantee low magnetic permeability for sensitive applications (e.g., MRl components,
mine-sweeping hardware), you cannot rely on "as-cast" properties. You must employ a T7
Temper Anneal to homogenize the structure.

The "Magnetic Transparency" Recipe

Objective: Dissolve

rosettes and transform the matrix into

e Solution Annealing (Homogenization):
o Temp: 875°C — 925°C.
o Duration: 1 hour per inch of section thickness (min 2 hours).
o Mechanism:[2] This re-dissolves the coarse Iron-rich segregations back into the
matrix.
e Quenching:
o Medium: Water or Forced Air (depending on section size).
o Criticality: The cooling rate must be fast enough to prevent the reformation of
rosettes (approx. >15°C/min through the 800-600°C range).
o Tempering (Precipitation Hardening):
o Temp: 675°C — 725°C.
o Duration: 6 hours.
o Mechanism:[2] This precipitates the

(NiAl) phase and fine
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particles. Crucially, at this temperature, Nickel dominates the kinetics, forming non-
magnetic phases rather than ferromagnetic Iron clusters.

Part 4: Protocol 2 - Validation Workflow (ASTM
A342)

Trustworthiness in data requires adherence to recognized standards. For low-permeability
materials, ASTM A342 (Method 3) is the industry standard.

Experimental Setup

e Instrument: Low-Mu Permeability Indicator (Severn Gauge) or Vibrating Sample
Magnetometer (VSM) for high precision.

» Environment: Non-magnetic bench (wood or plastic), zero external field interference.

e Specimen: Machined cylinder, 10mm diameter x 100mm length (standard bar).

Step-by-Step Measurement Protocol (Self-Validating)

e Calibration Check:

o Use a standard reference insert with a known

[31[41[5]

o Verify the gauge reads "Go" (Green) against this insert.
» Surface Prep:

o Remove all surface oxides using non-ferrous media (glass bead blast or alumina
sandpaper).

o Why: Surface oxides can be Iron-enriched during casting, giving false positives.
e Fluxmetric Test (ASTM A342 Method 1 - Alternative):

o Place sample in a solenoid.
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o Apply field
Oersteds.

o Measure flux density

o Calculate

e Severn Gauge Test (Field Method):
o Place the probe tip perpendicular to the sample surface.
o Test at 3 random locations (Top, Middle, Bottom).

o Pass Criteria: The magnet must not adhere to the sample when calibrated to the 1.05
insert.

Validation Logic Diagram
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Figure 2: Quality Assurance workflow for verifying magnetic transparency according to ASTM
A342.

Part 5: Applications & Data Summary
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Comparative Magnetic Properties

UNS C95800 (Alpha UNS C95500 316L Stainless
Property

NAB) (Standard NAB) Steel
Typical Permeability (

1.01-1.05 1.20-1.50 1.005-1.02
)
Fe Content 3.5-45% 3.0-5.0% Balance
Ni Content 4.0 -5.0% 4.0 -5.5% 10 - 14%

] Coarse
Microstructure Dispersed Austenite
likely

MRI Compatibility Excellent Poor Good

Biomedical & Defense Relevance

 MRI Systems: C95800 is frequently used in structural components for MRI scanners. Even
slight magnetism can distort the

field homogeneity, ruining image quality. The T7 heat treatment is mandatory here.

e Mine Countermeasures (MCM): Naval vessels hunting magnetic mines require hull fittings
with

to avoid triggering magnetic influence mines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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